Cas no 1806071-69-1 (Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate)

• Product Name: Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate
• CAS No: 1806071-69-1
• MF: C₁₂H₁₁Cl₂NO₂
• MW: 272.127241373062
• CID: 4945433
• Update Time: 2025-05-26

Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate

• Inchi： 1S/C12H11Cl2NO2/c1-2-17-12(16)5-9-8(6-13)3-4-11(14)10(9)7-15/h3-4H,2,5-6H2,1H3
• InChI Key： GKXJPBMOEACZFP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C#N)C=1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 313
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate

Comprehensive Overview of Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate (CAS No. 1806071-69-1)

Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate (CAS No. 1806071-69-1) is a specialized organic compound that has garnered significant attention in the field of fine chemicals and pharmaceutical intermediates. This ester derivative, characterized by its chloromethyl and cyano functional groups, plays a pivotal role in synthetic chemistry. Its unique molecular structure makes it a valuable building block for the development of advanced materials and bioactive molecules. Researchers and industry professionals often seek this compound for its versatility in multi-step synthesis and its potential applications in agrochemicals and pharmaceuticals.

The growing interest in Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate is reflected in the increasing number of queries related to its synthesis methods, purity standards, and supply chain availability. With the rise of green chemistry and sustainable manufacturing, many users are also exploring eco-friendly alternatives for producing this compound. Questions such as "How to optimize the yield of Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate?" or "What are the latest advancements in its catalytic processes?" are frequently encountered in academic and industrial forums.

From a structural perspective, the presence of both chloro and cyano substituents on the phenyl ring enhances the reactivity of this compound, enabling it to participate in various cross-coupling reactions and nucleophilic substitutions. This reactivity profile is particularly valuable in the design of heterocyclic compounds, which are foundational to many drug discovery programs. Additionally, the ethyl ester moiety offers flexibility for further derivatization, making it a preferred choice for chemists working on structure-activity relationship (SAR) studies.

The demand for CAS No. 1806071-69-1 has also been driven by its potential role in the development of crop protection agents. As the agricultural sector faces challenges such as pest resistance and environmental regulations, there is a pressing need for novel chemical entities that can address these issues. The chloromethyl group in this compound, for instance, could be leveraged to create more effective and targeted herbicides or fungicides, aligning with the global push toward precision agriculture.

In the context of intellectual property and patent literature, Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate has been featured in several applications related to small molecule therapeutics. Its scaffold has been explored for modulating specific biological targets, further underscoring its importance in medicinal chemistry. For those interested in custom synthesis or scale-up production, understanding the compound's stability under various conditions and its compatibility with other reagents is crucial.

Another area of interest is the compound's analytical characterization. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure its purity and identity. Given the stringent quality requirements in pharmaceutical manufacturing, suppliers and researchers must adhere to rigorous QC protocols when handling CAS No. 1806071-69-1. This emphasis on quality control has led to innovations in chromatographic methods and spectroscopic analysis tailored for this compound.

Looking ahead, the applications of Ethyl 3-chloro-6-chloromethyl-2-cyanophenylacetate are expected to expand, particularly in emerging fields like bioconjugation and materials science. Its ability to serve as a linker molecule in drug delivery systems or as a precursor for functionalized polymers opens new avenues for research. As the scientific community continues to explore its potential, this compound will likely remain a topic of discussion in chemical innovation and industrial applications.